Cas no 2229029-84-7 (1-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanol)

• Product Name: 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanol
• CAS No: 2229029-84-7
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6407312
• PubChem ID: 165971689
• Update Time: 2025-05-19

1-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanol
• 2229029-84-7
• [1-(5-bromo-2-methoxypyridin-3-yl)cyclopropyl]methanol
• EN300-1919642

• Inchi： 1S/C10H12BrNO2/c1-14-9-8(4-7(11)5-12-9)10(6-13)2-3-10/h4-5,13H,2-3,6H2,1H3
• InChI Key： NHFXOJIWAFJVMH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(CO)CC1)OC

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanol

Professional Introduction to Compound with CAS No. 2229029-84-7 and Product Name: 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanol

The compound identified by the CAS number 2229029-84-7 and the product name 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both bromo and methoxy substituents on the pyridine ring, combined with a cyclopropylmethanol side chain, creates a unique scaffold that may contribute to its pharmacological activity.

In recent years, the development of novel therapeutic agents has been heavily influenced by the design of molecules that can interact selectively with biological targets. The compound in question is no exception, as its structural features suggest a high degree of specificity. Specifically, the 5-bromo-2-methoxypyridine moiety is a common pharmacophore found in many bioactive molecules, known for its ability to modulate enzyme activity and receptor binding. The cyclopropylmethanol group further enhances the complexity of the molecule, potentially influencing its solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in medicinal chemistry increasingly emphasizes the importance of rational drug design, where molecular structures are tailored to optimize interactions with biological systems. The 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanol framework aligns well with this approach, as it combines elements that have been shown to enhance binding affinity and selectivity. For instance, studies have demonstrated that pyridine derivatives can serve as effective scaffolds for developing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

The bromo substituent on the pyridine ring is particularly noteworthy, as it can serve as a handle for further chemical modifications via cross-coupling reactions. This versatility allows chemists to explore diverse structural analogs, each with the potential to improve pharmacokinetic properties or target specific disease pathways. In contrast, the methoxy group provides electronic modulation, influencing both the reactivity and binding characteristics of the molecule. Together, these functional groups contribute to a rich chemical space for exploration.

Recent advancements in computational chemistry have further accelerated the discovery process for such compounds. Molecular modeling techniques can predict how 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanol interacts with biological targets at an atomic level. These predictions are invaluable for guiding synthetic efforts and optimizing lead compounds before they enter preclinical testing. Moreover, machine learning algorithms can analyze large datasets to identify patterns that correlate with biological activity, enabling more efficient screening of potential drug candidates.

The cyclopropylmethanol moiety adds an additional layer of complexity to this compound. Cyclopropane rings are known for their unique electronic properties and their ability to induce conformational constraints in molecules. This can lead to improved binding affinity by stabilizing specific conformations of the target protein or enzyme. Additionally, cyclopropanes have been shown to enhance metabolic stability in some cases, reducing the likelihood of rapid degradation in vivo. These attributes make 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanol an intriguing candidate for further investigation.

In clinical research settings, compounds like this one are often evaluated for their potential as therapeutic agents through various assays and animal models. For example, if this molecule were being explored as a kinase inhibitor, researchers might conduct enzyme assays to measure its inhibitory effect on specific kinases relevant to cancer or inflammation. Similarly, cell-based assays could assess its ability to modulate downstream signaling pathways or inhibit tumor growth in vitro. These early-stage studies provide critical insights into its biological activity and potential therapeutic utility.

The synthesis of 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanol presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions allow for the introduction of bromo and methoxy groups with high precision, while protecting group strategies can be employed to ensure regioselectivity during synthesis. These advances have significantly reduced the time and resources required for developing novel drug candidates.

From a broader perspective, this compound exemplifies the intersection of organic chemistry and biochemistry in modern drug discovery. Its design reflects a deep understanding of molecular interactions and an appreciation for how structural features can be leveraged to achieve desired pharmacological outcomes. As research continues in this area, it is likely that more compounds like 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanol will emerge as promising candidates for treating a wide range of diseases.

The future directions for studying this molecule may include exploring its derivatives through structure-activity relationship (SAR) studies. By systematically modifying different parts of its structure—such as replacing or altering functional groups—researchers can gain deeper insights into which aspects contribute most significantly to its biological activity. Such studies not only advance our understanding of this compound but also provide valuable data for designing future generations of drugs.

In conclusion,1-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanol, identified by CAS number 2229029-84-7, represents a promising entry point into developing novel therapeutic agents. Its unique structural features—particularly the combination of bromo and methoxy substituents on a pyridine ring along with a cyclopropylmethanol side chain—make it an attractive candidate for further exploration in medicinal chemistry research programs worldwide.